Cas no 21553-46-8 (4-methoxy-3,5-dimethylbenzoic acid)

• Product Name: 4-methoxy-3,5-dimethylbenzoic acid
• CAS No: 21553-46-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD01194285
• CID: 51807
• PubChem ID: 88944
• Update Time: 2025-05-22

4-methoxy-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-methoxybenzoic acid
• 4-Methoxy-3,5-dimethylbenzoic Acid
• 3,5-DIMETHYL ANISIC ACID
• 3,5-DIMETHYL-4-ANISIC ACID
• 3,5-DIMETHYL-4-ANISIC ICD
• 3,5-Dimethyl-4-Methoxybenzoic
• 3,5-dimethyl-4-methoxy-benzoic acid
• 3,5-Dimethyl-p-anisic acid
• 4-Methoxy-3.5-dimethyl-benzoesaeure
• 4-methoxy-3,5-dimethyl-benzoic acid
• Benzoic acid, 4-methoxy-3,5-dimethyl-
• 4-methoxy-3,5-dimethylbenzoicacid
• KSC496G8F
• WXVQURJGDUNJCS-UHFFFAOYSA-N
• SBB063941
• CL8059
• 4-met
• A815467
• DTXSID70175890
• Z361435118
• 3,5-Dimethyl-4-methoxybenzoic acid, 97%
• FT-0602647
• M2139
• DS-1774
• J-800264
• AKOS000298700
• J-640272
• 4-methoxy-3,5-dimethyl benzoic acid
• SY014273
• Q-200351
• NS00015311
• EINECS 244-441-9
• 4-methoxy-3,5-dimethyl-benzoate;3,5-Dimethyl-4-methoxybenzoic Acid
• AM20050215
• CS-W017202
• AE-562/43460588
• SCHEMBL312132
• MFCD00020309
• CHEBI:228339
• 3,5-Dimethyl-4-methoxybenzoicacid
• EN300-125645
• 21553-46-8
• FS-1704
• DB-045616
• DTXCID1098381
• FD03324
• 244-441-9
• 4-methoxy-3,5-dimethylbenzoic acid

• MDL： MFCD01194285
• Inchi： 1S/C10H12O3/c1-6-4-8(10(11)12)5-7(2)9(6)13-3/h4-5H,1-3H3,(H,11,12)
• InChI Key： WXVQURJGDUNJCS-UHFFFAOYSA-N
• SMILES： O(C)C1C(C)=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not available
• Density: 1.1185 (rough estimate)
• Melting Point: 192.0 to 196.0 deg-C
• Boiling Point: 293.5℃ at 760 mmHg
• Flash Point: 113.8℃
• Refractive Index: 1.5392 (estimate)
• PSA: 46.53000
• LogP: 2.01020
• Solubility: Not available

4-methoxy-3,5-dimethylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301,H319
• Warning Statement： P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R22; R36
• Storage Condition：Keep container closed when not in use Store in tightly closed containers Store in a cool \ dry \ well ventilated area, away from incompatible substances

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-methoxy-3,5-dimethylbenzoic acid

Research Briefing on 4-Methoxy-3,5-dimethylbenzoic Acid (CAS: 21553-46-8): Recent Advances and Applications

4-Methoxy-3,5-dimethylbenzoic acid (CAS: 21553-46-8) is a benzoic acid derivative with significant potential in chemical, biological, and pharmaceutical research. Recent studies have explored its applications in drug synthesis, material science, and as a key intermediate in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on its chemical properties, synthetic pathways, and emerging biological activities.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 4-methoxy-3,5-dimethylbenzoic acid as a precursor in the synthesis of small-molecule inhibitors targeting inflammatory pathways. The compound's methoxy and dimethyl substitutions were found to enhance its binding affinity to specific protein targets, making it a promising candidate for anti-inflammatory drug development. Researchers employed computational docking and in vitro assays to validate its efficacy, demonstrating a 40% reduction in pro-inflammatory cytokine production at micromolar concentrations.

In material science, 4-methoxy-3,5-dimethylbenzoic acid has been utilized as a building block for designing metal-organic frameworks (MOFs). A 2024 report in ACS Applied Materials & Interfaces detailed its incorporation into a porous MOF structure with high thermal stability and selective gas adsorption properties. The compound's rigid aromatic core and functional groups contributed to the MOF's structural integrity, suggesting potential applications in gas storage and catalysis.

Further investigations into its pharmacokinetic properties revealed favorable metabolic stability and low cytotoxicity, as reported in a 2023 European Journal of Pharmaceutical Sciences article. These findings support its suitability for further preclinical evaluation. Ongoing research aims to explore its derivatives for targeted drug delivery systems, leveraging its modular chemical structure for customization.

In conclusion, 4-methoxy-3,5-dimethylbenzoic acid (21553-46-8) continues to attract attention for its versatility in pharmaceutical and material applications. Future studies should focus on optimizing its synthetic scalability and expanding its therapeutic potential through structural modifications.